molecular formula C7H16ClNS B6178460 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride, Mixture of diastereomers CAS No. 2567495-96-7

3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride, Mixture of diastereomers

Cat. No.: B6178460
CAS No.: 2567495-96-7
M. Wt: 181.7
InChI Key:
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Description

3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride, Mixture of diastereomers is a chemical compound often studied for its potential applications in various scientific fields. As a mixture of diastereomers, this compound exhibits distinct chemical and physical properties, making it a subject of interest for chemists and researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride typically involves multiple steps, starting with the preparation of the cyclobutane ring, followed by the attachment of the methylsulfanyl and ethylamine groups. Common methods include cyclization reactions and nucleophilic substitution reactions.

Industrial Production Methods: : Industrially, the compound is often produced through controlled chemical reactions in specialized reactors, ensuring the purity and consistency of the final product. These methods may involve advanced techniques such as continuous flow chemistry and automated synthesis systems to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

  • Oxidation: : The compound can undergo oxidation reactions, often using reagents like hydrogen peroxide or potassium permanganate.

  • Reduction: : Reduction reactions typically involve reagents like lithium aluminum hydride or sodium borohydride.

  • Substitution: : Nucleophilic and electrophilic substitution reactions are common, utilizing reagents such as alkyl halides or acyl chlorides.

Common Reagents and Conditions: : Typical conditions for these reactions include controlled temperature and pH, often facilitated by catalysts or solvents like dimethyl sulfoxide or acetonitrile.

Major Products: : The products of these reactions depend on the specific reagents and conditions used but can include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

Chemistry: : In chemistry, 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride is studied for its reactivity and potential to form novel compounds through various reactions.

Biology: : The compound may serve as a building block in the synthesis of biologically active molecules, contributing to research in drug discovery and development.

Medicine: : In medicinal chemistry, it is explored for its potential therapeutic properties and as a precursor in the synthesis of pharmacologically active agents.

Industry: : Industrial applications might include the development of specialized materials or chemicals used in various manufacturing processes.

Mechanism of Action

The mechanism of action of 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride involves interactions with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, potentially leading to desired therapeutic effects. Detailed studies on its mechanism are ongoing, aiming to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds: : Other compounds with a cyclobutane ring or similar functional groups include cyclobutylamine, 3-(methylsulfanyl)propylamine, and ethylamine derivatives.

Uniqueness: : The presence of both the cyclobutane ring and the methylsulfanyl group in 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride distinguishes it from other related compounds, contributing to its unique chemical and physical properties.

This overview captures the complexity and potential of 3-[2-(methylsulfanyl)ethyl]cyclobutan-1-amine hydrochloride, Mixture of diastereomers across various scientific fields. Is there a specific section you'd like to dive deeper into?

Properties

CAS No.

2567495-96-7

Molecular Formula

C7H16ClNS

Molecular Weight

181.7

Purity

95

Origin of Product

United States

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